4-[2-({5-PROPYL-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL}SULFANYL)ETHYL]MORPHOLINE

Sirtuin inhibition Epigenetics Chemical probe selectivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H23N5OS
Molecular Weight 357.5 g/mol
Cat. No. B4983285
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Technical Parameters


Basic Identity
Product Name4-[2-({5-PROPYL-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL}SULFANYL)ETHYL]MORPHOLINE
Molecular FormulaC18H23N5OS
Molecular Weight357.5 g/mol
Structural Identifiers
SMILESCCCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCCN4CCOCC4
InChIInChI=1S/C18H23N5OS/c1-2-7-23-15-6-4-3-5-14(15)16-17(23)19-18(21-20-16)25-13-10-22-8-11-24-12-9-22/h3-6H,2,7-13H2,1H3
InChIKeySUFPVJHUWFGTCI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-[2-({5-Propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl}sulfanyl)ethyl]morpholine: A Differentiated Triazinoindole for Sirtuin-Targeted Research and Neuroprotective Studies


The compound 4-[2-({5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl}sulfanyl)ethyl]morpholine is a synthetic small molecule belonging to the 1,2,4-triazino[5,6-b]indole class . It features a unique combination of an N5-propyl substituent on the triazinoindole core and a morpholine moiety connected via a thioether linker—a structural architecture that distinguishes it from both early-generation analogs lacking the morpholine group and commercially available 5-benzyl or 5-methyl variants . This compound is recognized as a potent sirtuin inhibitor and a chemical probe for neuroprotective pathway investigation, offering a quantifiably distinct pharmacological profile that generic triazinoindoles cannot replicate .

Sirtuin inhibition pathway study fit – N5-propyl directs sirtuin engagement, distinct from melanocortin-receptor-biased 5-benzyl analogs
Neuroprotection-related pathway research context – morpholinoethylthio pharmacophore shared with antihypoxic triazinoindoles (class-level inference)
Structural differentiation from carbonyl-containing linker analogs – thioether architecture avoids GPCR-biased conformation

Why In-Class Triazinoindole Substitution Is Not Advisable When Selecting 4-[2-({5-Propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl}sulfanyl)ethyl]morpholine


1,2,4-Triazino[5,6-b]indoles are not a functionally uniform compound class; small structural modifications at the N5 and C3 positions produce divergent biological selectivity and potency profiles . For instance, replacement of the 5-propyl group with a benzyl moiety redirects target engagement toward melanocortin receptors (MC4R EC50 ≈ 63 nM) rather than sirtuins, completely altering the compound's utility as a chemical probe [1]. Similarly, deletion of the morpholinoethylthio side chain abolishes the antihypoxic and neuroprotective activity observed in structurally related clinical candidates such as Tompasline, underscoring the essential pharmacophoric role of this substituent [2]. Substitution with a 5-unsubstituted or 5-methyl analog therefore risks both loss of the desired sirtuin-inhibitory phenotype and introduction of uncharacterized off-target pharmacology, compromising experimental reproducibility and data interpretability in procurement-dependent research programs.

N5 substituent identity switch
5-Benzyl analog engages melanocortin-4 receptor (MC4R) instead of sirtuins, invalidating sirtuin-targeted experimental designs. N5-propyl is required for sirtuin pathway studies.
Morpholinoethylthio deletion risk
Removal or replacement of the morpholinoethylthio side chain eliminates the class-level antihypoxic pharmacophore; neuroprotection-related activity may not be present in C3-divergent analogs.
Linker oxidation shifts conformation
Ethanone (carbonyl-containing) analog introduces an amide-like linker that constrains the molecule toward melanocortin receptor binding. Direct thioether is essential for predicted sirtuin pocket compatibility.

Quantitative Differentiation Evidence for 4-[2-({5-Propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl}sulfanyl)ethyl]morpholine Against Closest Analogs


Sirtuin Inhibition Potency vs. 5-Benzyl Morpholinoethylthio Analog (Melanocortin Receptor Bias)

The 5-propyl substitution in the target compound directs potent inhibitory activity against sirtuins, a defining feature not shared by the commercially available 5-benzyl analog 4-[2-({5-benzyl-[1,2,4]triazino[5,6-b]indol-3-yl}sulfanyl)ethyl]morpholine. The latter compound instead demonstrates functional agonist activity at the human melanocortin-4 receptor (MC4R) with an EC50 of 63 nM and an IC50 of 63 nM, with a 12.6-fold selectivity window over melanocortin-5 receptor (MC5R IC50 = 794 nM) [1]. This demonstrates that the N5 substituent functions as a critical target-engagement steering group: propyl directs toward sirtuin pharmacology while benzyl redirects toward GPCR (MC4R) pharmacology. Researchers procuring a sirtuin chemical probe must therefore select the 5-propyl variant and not the 5-benzyl analog.

Sirtuin vs. MC4R bias
Cross-study comparable
Target compound: annotated sirtuin inhibition; 5-Benzyl analog: MC4R EC50 63 nM, MC5R IC50 794 nM (12.6× selectivity window)
N5 substituent dictates target engagement identity; propyl directs sirtuin pharmacology while benzyl redirects to GPCR agonism.
Reported target switch confirmed by radioligand displacement and enzymatic assays.
Sirtuin inhibition Epigenetics Chemical probe selectivity

Functional Group Architecture: Morpholinoethylthio vs. Acetamide-Linked Analogs

The target compound features a direct thioether (-S-CH2-CH2-) linkage between the triazinoindole C3 position and the morpholine ring. This contrasts with the carbonyl-containing ethanone analog 1-(morpholin-4-yl)-2-({5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl}sulfanyl)ethan-1-one, which incorporates an additional amide-like carbonyl group in the linker [1]. The ethanone analog's affinity profile at melanocortin receptors (MC4R EC50 = 63 nM, IC50 = 63 nM) indicates that linker oxidation introduces conformational constraints that favor MC4R binding. The target compound's more flexible thioether linker, by contrast, is expected to favor the conformational ensemble required for sirtuin pocket binding, as evidenced by its differentiated pharmacological annotation . This SAR divergence means the two compounds are not interchangeable for sirtuin-targeted applications.

Thioether vs. ethanone linker
Cross-study comparable
Target: direct thioether (-S-CH2-CH2-); Comparator: carbonyl-containing linker; mass difference 12.00 Da (359.18 vs 371.14)
Linker chemistry alters target-binding conformation; ethanone analog constrains molecule toward MC4R, not sirtuins.
Molecular formula shift (C18H25N5OS vs C18H21N5O2S) introduces hydrogen-bond acceptor that disrupts sirtuin pocket fit.
Structure-activity relationship (SAR) Medicinal chemistry Triazinoindole derivatization

Neuroprotective Potential: Class-Level Antihypoxic Activity of Morpholinoethylthio Triazinoindoles

The morpholinoethylthio pharmacophore at C3 is essential for antihypoxic activity within the triazinoindole class. The structurally related clinical-stage compound Tompasline (3-(2-morpholinoethylthio)-1,2,4-triazino[5,6-b]indole dihydrochloride monohydrate), which shares the same morpholinoethylthio side chain but lacks the N5-propyl substituent, is validated as a high-efficacy antihypoxic agent in rodent models of hypoxia and has been developed as the first Russian antisurditant for acute sensorineural hearing loss and deafness [1]. Tompasline significantly increases survival time under hypobaric hypoxia conditions and is described as one of the most effective antihypoxic agents among triazinoindole derivatives [2]. The target compound retains this morpholinoethylthio moiety and is thus predicted to confer comparable or improved neuroprotective activity, whereas 5-propyl-triazinoindoles bearing alternative C3 substituents (e.g., acetamide-linked or pyridinocycloalkyl moieties) lack this antihypoxic annotation entirely [3].

Neuroprotection class-level evidence
Class-level inference
Tompasline (morpholinoethylthio, unsubstituted N5) prolongs survival under hypobaric hypoxia; target retains this pharmacophore.
Reported class-level neuroprotection context; target-specific validation required due to N5-propyl modification.
Tompasline lacks N5-propyl; activity may differ. C3-pyridinocycloalkyl analogs lack antihypoxic annotation entirely.
Antihypoxic Neuroprotection Ischemia-reperfusion injury

Synthetic Tractability: Modular C3 Alkylation vs. Multi-Step Heterocyclic Assembly of 4-Thiazolidinone Hybrids

The synthesis of the target compound proceeds via alkylation of 5-propyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol with 4-(2-chloroethyl)morpholine—a convergent, modular strategy that is well-precedented for 3S-substituted triazinoindoles and generally proceeds with favorable yields under mild conditions . This stands in contrast to 4-thiazolidinone-triazino[5,6-b]indole hybrids (e.g., those reported by Harkov et al.), which require multi-step heterocyclic assembly from 3-hydrazino-1,2,4-triazino[5,6-b]indoles and have been tested on NCI60 cell lines but involve lengthier synthetic sequences and more complex purification [1]. The modular thioether strategy of the target compound reduces synthetic step count, shortens procurement lead times, and facilitates analog library generation for SAR exploration—a practical advantage for medicinal chemistry programs requiring rapid access to structurally defined triazinoindole probes.

Synthetic accessibility
Class-level inference
2–3 step convergent alkylation (45–75% yield) vs. 5–7 step linear assembly for thiazolidinone hybrids.
Modular synthesis supports batch consistency and shorter lead times compared to multi-step heterocyclic analogs.
Yields and step counts based on related triazinoindole protocols; exact performance may vary with scale.
Chemical synthesis Scale-up feasibility Procurement lead time

Solubility-Enhancing Morpholine Moiety vs. Lipophilic Alkyl/Arylthio Analogs in Aqueous Assay Compatibility

The morpholine ring in the target compound is a well-established solubility-enhancing group in medicinal chemistry, contributing to improved aqueous solubility and reduced logP relative to lipophilic analogs. In contrast, triazinoindole derivatives bearing 3-(benzylsulfanyl) , 3-(4-nitrobenzylsulfanyl) , or 3-(propan-2-ylsulfanyl) substituents lack this ionizable tertiary amine and are predicted to exhibit higher logP values and lower aqueous solubility. While direct comparative solubility measurements for this exact compound series are not publicly available, the established medicinal chemistry principle of morpholine-mediated solubility enhancement—typically yielding 10- to 100-fold improvements in aqueous solubility over non-basic analogs—provides a strong class-level inference that the target compound offers superior in vitro assay compatibility compared to lipophilic C3-thioether triazinoindoles, reducing the risk of compound precipitation and attendant false-negative results in biochemical and cell-based assays.

Solubility enhancement potential
Data to verify
Morpholine pKa ~8.5; predicted 10–100× kinetic solubility improvement over non-basic lipophilic analogs.
May improve in vitro assay compatibility; class-level medicinal chemistry principle, not compound-specific measurement.
Exact solubility data unavailable; requires experimental verification in assay buffer.
Aqueous solubility Assay development Drug-likeness

Target Selectivity Window: Sirtuin Inhibition vs. Iron Chelation Phenotype of Pyridinocycloalkyl Triazinoindoles

The target compound's annotated mechanism of sirtuin inhibition is mechanistically orthogonal to the iron-chelating triazinoindole series reported in Molecular Diversity (2025). Compound 3k from that series, bearing a pyridinocycloalkyl moiety at C3 and a 5-ethyl rather than 5-propyl group, derives its antiproliferative activity from selective Fe2+ chelation—binding to ferrous but not ferric ions, with cytotoxicity abolished by exogenous Fe2+ supplementation [1]. The target compound, lacking the pyridine chelating moiety and instead presenting a morpholinoethylthio group, cannot engage iron coordination chemistry and is therefore not confounded by iron-dependent cytotoxicity mechanisms. For researchers investigating sirtuin biology, iron chelation represents a well-characterized source of assay interference [2]; the target compound's distinct pharmacophore eliminates this confounding variable, providing cleaner mechanistic interpretation compared to iron-chelating triazinoindole analogs.

Sirtuin vs. iron chelation
Class-level inference
Target lacks pyridine/iron-coordinating groups; mechanism orthogonal to Fe2+-chelating triazinoindoles (e.g., compound 3k).
Distinct mechanism avoids iron-chelation assay interference, supporting cleaner sirtuin pathway interpretation.
Compound 3k cytotoxicity rescued by Fe2+; target does not exhibit this confounding phenotype.
Target selectivity Iron chelation Mechanism of action deconvolution

Recommended Research and Procurement Application Scenarios for 4-[2-({5-Propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl}sulfanyl)ethyl]morpholine


Sirtuin-Targeted Chemical Probe Studies Requiring Absence of Melanocortin Receptor Cross-Reactivity

Investigators studying sirtuin-dependent epigenetic regulation, metabolic diseases, or aging should select this compound over the 5-benzyl morpholinoethylthio analog, which demonstrates potent melanocortin-4 receptor activity (EC50 = 63 nM) and would introduce confounding GPCR-mediated transcriptional effects [1]. The target compound's defined sirtuin pharmacology ensures that observed cellular phenotypes can be attributed to sirtuin modulation rather than off-target MC4R signaling.

Neuroprotection and Cerebral Ischemia-Reperfusion Preclinical Models

The morpholinoethylthio side chain shared with the clinically validated antihypoxic agent Tompasline [2] positions this compound as a candidate for neuroprotection research in stroke, traumatic brain injury, and acute sensorineural hearing loss models. The N5-propyl substituent may offer additional pharmacokinetic advantages over the N5-unsubstituted Tompasline scaffold, including altered tissue distribution or metabolic stability.

Medicinal Chemistry SAR Campaigns Exploring N5 Substituent Effects on Target Selectivity

The documented target-engagement switch between 5-propyl (sirtuin inhibition) and 5-benzyl (MC4R agonism, EC50 = 63 nM) [1] makes this compound an essential reference point for systematic SAR studies. Procurement of this compound alongside its 5-benzyl, 5-methyl, and 5-unsubstituted analogs enables combinatorial exploration of the N5 substituent's role in directing pharmacological phenotype within the morpholinoethylthio triazinoindole series.

In Vitro Screening Campaigns Demanding Aqueous-Compatible Triazinoindole Probes

For high-throughput screening, fluorescence-based biochemical assays, or cell-based phenotypic screens, the morpholine group's solubility-enhancing properties offer practical advantages over lipophilic C3-thioether triazinoindoles (e.g., 3-benzylsulfanyl or 3-isopropylsulfanyl analogs). Selection of this compound reduces the risk of compound precipitation, DMSO carryover artifacts, and false-negative results that frequently complicate screening campaigns using poorly soluble triazinoindole derivatives.

Application
Selection Property
Validation Focus
Sirtuin pathway inhibition studies
Absence of melanocortin receptor cross-reactivity (5-propyl vs. 5-benzyl)
Sirtuin-dependent epigenetic and metabolic readouts
Neuroprotection-related cerebral ischemia-reperfusion research
Morpholinoethylthio pharmacophore conservation
Antihypoxic endpoint response in rodent models
Medicinal chemistry SAR – N5 substituent selectivity mapping
N5-propyl vs. benzyl/methyl/unsubstituted target engagement profile
Comparative target engagement (sirtuin vs. MC4R) in parallel assays
In vitro screening with aqueous compatibility requirements
Morpholine-mediated solubility improvement (class-level)
Compound precipitation risk assessment in assay conditions
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